4-{[4-(9-methyl-9H-purin-6-yl)piperazin-1-yl]methyl}benzonitrile

• IUPAC Name: 4-[[4-(9-methylpurin-6-yl)piperazin-1-yl]methyl]benzonitrile
• InChI: InChI=1S/C18H19N7/c1-23-13-22-16-17(23)20-12-21-18(16)25-8-6-24(7-9-25)11-15-4-2-14(10-19)3-5-15/h2-5,12-13H,6-9,11H2,1H3
• InChI Key: SFKSTILLXCLCHQ-UHFFFAOYSA-N
• Canonical SMILES: CN1C=NC2=C1N=CN=C2N3CCN(CC3)CC4=CC=C(C=C4)C#N
• Molecular Formula: C18H19N7
• Molecular Weight: 333.4 g/mol

Description

4-{[4-(9-methyl-9H-purin-6-yl)piperazin-1-yl]methyl}benzonitrile (4MPB) is an important organic compound that is used in a variety of scientific research applications. It is a colorless, crystalline solid that is insoluble in water and has a melting point of 120-122°C. 4MPB is a derivative of purine, which is an important nitrogen-containing heterocyclic compound found in many biological molecules. 4MPB has been used in a variety of scientific research applications and has been found to have a variety of biochemical and physiological effects.

Scientific Research Applications

4-{[4-(9-methyl-9H-purin-6-yl)piperazin-1-yl]methyl}benzonitrile has been used in a variety of scientific research applications, including the study of enzyme inhibition, protein-protein interactions, and drug metabolism. It has also been used to study the structure and function of enzymes, as well as the structure and function of proteins. This compound has been used to study the mechanism of action of various drugs, including antifungal drugs, antiviral drugs, and antibiotics.

Mechanism of Action

The mechanism of action of 4-{[4-(9-methyl-9H-purin-6-yl)piperazin-1-yl]methyl}benzonitrile is not fully understood, but it is believed to be related to its ability to interact with proteins and enzymes. This compound is thought to interact with enzymes by forming covalent bonds with amino acid residues in the active site of the enzyme, thus inhibiting its activity. This compound is also thought to interact with proteins by forming hydrogen bonds with amino acid residues in the protein, resulting in changes in the conformation of the protein.
Biochemical and Physiological Effects
This compound has been found to have a variety of biochemical and physiological effects. In vitro studies have demonstrated that this compound can inhibit the activity of enzymes involved in drug metabolism, such as cytochrome P450 enzymes. In addition, this compound has been found to inhibit the activity of enzymes involved in protein-protein interactions, such as tyrosine kinases. This compound has also been found to have anti-inflammatory and antioxidant effects in animal studies.

Advantages and Limitations for Lab Experiments

The advantages of using 4-{[4-(9-methyl-9H-purin-6-yl)piperazin-1-yl]methyl}benzonitrile in laboratory experiments include its low cost, availability, and stability. This compound is also relatively non-toxic, making it safe to use in laboratory experiments. However, there are some limitations to using this compound in laboratory experiments. For example, this compound can be difficult to synthesize in large quantities, and it is not soluble in water, making it difficult to use in aqueous solutions.

Future Directions

There are a number of potential future directions for research involving 4-{[4-(9-methyl-9H-purin-6-yl)piperazin-1-yl]methyl}benzonitrile. For example, further studies could be conducted to explore the mechanism of action of this compound and its effects on various enzymes and proteins. In addition, further research could be conducted to explore the potential therapeutic applications of this compound, such as its use as an anti-inflammatory or antioxidant agent. Other potential future directions include the development of new synthetic methods for producing this compound, as well as the development of new analytical methods for detecting and quantifying this compound in biological samples.

Synthesis Methods

4-{[4-(9-methyl-9H-purin-6-yl)piperazin-1-yl]methyl}benzonitrile can be synthesized by a variety of methods, including the reaction of 9-methyl-9H-purin-6-ylamine with 4-bromobenzonitrile in the presence of a base such as potassium carbonate. This reaction produces this compound and potassium bromide as the by-products. Other methods of synthesis include the reaction of 9-methyl-9H-purin-6-ylamine with 4-chlorobenzonitrile in the presence of a base such as potassium carbonate, or the reaction of 9-methyl-9H-purin-6-ylamine with 4-iodobenzonitrile in the presence of a base such as potassium carbonate.